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Compound of Interest

Compound Name: PP-55

Cat. No.: B114666

Efforts to identify a specific cellular target and pharmacological profile for a compound
designated "PP-55" have been unsuccessful, preventing a comparative analysis of its cross-
reactivity with other cellular targets. Extensive searches have yielded multiple, disparate
references to molecules and compounds labeled similarly, but none correspond to a distinct,
well-characterized therapeutic agent or research molecule for which cross-reactivity data would
be available.

Initial investigations into scientific databases and literature have revealed several entities
associated with the "PP-55" designation, none of which represent a singular, defined drug.
These include:

o A compound with the molecular formula C29H42N4011S, listed in the PubChem database.
However, detailed pharmacological data, including its primary target and any off-target
effects, are not provided.

e A purine derivative, designated PI-55, which functions as an antagonist for cytokinin
receptors in plants. This compound's activity is specific to plant biology and is not relevant to
human cellular targets.

e A polymeric ingredient, PEG/PPG-55/28 dimethyl ether, used in cosmetics and other
industrial applications. This is not a bioactive drug molecule with specific cellular targets.

o A chemical probe, STA-55, utilized in research to identify and characterize aldehyde
dehydrogenases. While it interacts with a class of enzymes, "STA-55" is a tool for laboratory
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research, not a therapeutic agent.

e Ahair loss treatment candidate, PP405, which is phonetically similar but distinct from "PP-
55",

Furthermore, a reference to "PP-55" in a research paper on the drug Fenbendazole was found
to be a citation number within the document and not a reference to a specific compound.

Without a clear and unambiguous identification of "PP-55" as a specific pharmacological agent
with a known primary cellular target, it is not possible to conduct a meaningful investigation into
its cross-reactivity with other cellular components. A comparative guide, as requested, requires
a baseline understanding of the intended biological activity of the compound to assess
unintended or "off-target"” interactions.

Therefore, the generation of a comparison guide on the cross-reactivity of "PP-55" cannot be
completed at this time due to the lack of a defined subject molecule. Further clarification on the
precise identity and intended biological target of "PP-55" is necessary to proceed with such an
analysis.

 To cite this document: BenchChem. [Identity of "PP-55" Unresolved, Precluding Cross-
Reactivity Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b114666#cross-reactivity-of-pp-55-with-other-cellular-
targets]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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